Ethyl 3-ethoxy-3-(pivaloylimino)propanoate

• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: ethyl 3-(2,2-dimethylpropanoylimino)-3-ethoxypropanoate
• InChI: InChI=1S/C12H21NO4/c1-6-16-9(8-10(14)17-7-2)13-11(15)12(3,4)5/h6-8H2,1-5H3
• InChI Key: GTAQNULUHVMTBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=NC(=O)C(C)(C)C)CC(=O)OCC

Description

Ethyl 3-ethoxy-3-(pivaloylimino)propanoate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-Ethoxy-3-iminopropanoate Hydrochloride (Preparation 118, 50 g, 0.256 mol) was suspended in dichloromethane (600 mL). The suspension was cooled to −15° C. and triethylamine (7.8 mL, 0.56 mol) followed by pivaloyl chloride (31.5 mL, 0.256 mol) were added. The reaction mixture was left for 18 hours at room temperature, then washed with water, dried over MgSO4, and evaporated. The residue was triturated with hexane. The resulting precipitate was filtered and dried to afford the title compound (44 g, 70%). Taken directly on to the next step.